2-Amino-3-methyl-N-(tetrahydro-2-furanylmethyl)-butanamide hydrochloride

• IUPAC Name: 2-amino-3-methyl-N-(oxolan-2-ylmethyl)butanamide;hydrochloride
• InChI: InChI=1S/C10H20N2O2.ClH/c1-7(2)9(11)10(13)12-6-8-4-3-5-14-8;/h7-9H,3-6,11H2,1-2H3,(H,12,13);1H
• InChI Key: LEABAJQDZJOPJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NCC1CCCO1)N.Cl
• Molecular Formula: C10H21ClN2O2
• Molecular Weight: 236.74 g/mol
• CAS No.: 1236261-04-3

Description

2-Amino-3-methyl-N-(tetrahydro-2-furanylmethyl)-butanamide hydrochloride (also known as AMF-BHCl) is an important organic compound that has been widely studied for its numerous applications in laboratory and scientific research. It is a type of amide derivative that can be used for a variety of purposes, such as in the synthesis of pharmaceuticals, in the study of enzyme activity, and in the production of bioactive molecules.

Scientific Research Applications

Synthesis and Chemical Reactions

The compound 2-Amino-3-methyl-N-(tetrahydro-2-furanylmethyl)-butanamide hydrochloride is involved in various synthesis processes and chemical reactions. For instance, it has been used in the preparation of (S)-4-(Methylthio)-2-(2-oxopyrrolidin-1-yl)butyramide through a series of reactions starting with its precursor, methyl (S)-2-amino-4-(methylthio)butyrate hydrochloride. The synthesis involves reactions with saturated ammonia solution and hydrochloric acid in methanol, followed by catalysis with tetrabutylammonium bromide (TBAB) and potassium hydroxide in dichloromethane (Zhou Yawen, 2004).

Another example is the synthesis of novel dihydropyridines, butanamide, dihydropyridazines, and thiourea derivatives from reactions of 3-aminopyridine and N-(pyridin-3-yl)-3-(pyridin-3-ylimino)butanamide with various electrophilic reagents. These reactions have contributed to the development of compounds with potential pharmacological properties (I. S. A. Hafiz et al., 2011).

Medicinal Chemistry and Drug Development

In medicinal chemistry, derivatives of this compound have been explored for their potential as drug candidates. For example, a series of 3-amino-N-(4-aryl-1,1-dioxothian-4-yl)butanamides, closely related to the target compound, were investigated as dipeptidyl peptidase IV (DPP-4) inhibitors, showing significant potential for the treatment of type 2 diabetes due to their ability to reduce blood glucose excursion in oral glucose tolerance tests (Aiko Nitta et al., 2012).